Cas no 3717-24-6 (Benzaldehyde,4-chloro-, oxime, [C(E)]-)
3717-24-6 structure
Product Name:Benzaldehyde,4-chloro-, oxime, [C(E)]-
CAS No:3717-24-6
MF:C7H6ClNO
MW:155.581640720367
CID:309758
PubChem ID:5356407
Update Time:2025-04-19
Benzaldehyde,4-chloro-, oxime, [C(E)]- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde,4-chloro-, oxime, [C(E)]-
- p-Chloro-syn-benzaldoxime
- (E)-4-chlorobenzaldehyde oxime
- (E)-4-Chlorobenzaldoxime
- (NE)-N-[(4-chlorophenyl)methylidene]hydroxylamine
- (Z)-p-chlorobenzaldehyde oxime
- 4-chlorobenzaldoxime
- Benzaldehyde,4-chloro-,oxime,(E)
- Benzaldehyde,p-chloro-,oxime,(E)
- E-p-chlorobenzaldoxime
- p-chlorobenzaldehyde oxime
- Syn-p-chlorobenzaldoxime
- HMS1752C18
- N-[(4-chlorophenyl)methylidene]hydroxylamine
- (E)-N-[(4-chlorophenyl)methylidene]hydroxylamine
- e-p-chlorobenzaldehyde oxime
- NSC68354
- AB00626803-03
- Benzaldehyde, 4-chloro-, oxime
- CHEMBL135560
- NCGC00343097-01
- 10L-355S
- 4-chlorobenzenecarbaldehyde oxime
- 3848-36-0
- 4-Chlorobenzaloxime
- (E)-4-Chlorobenzaldehydeoxime
- MFCD00016412
- EN300-15681
- 4-Chlorobenzaldehyde oxime
- NSC74
- Benzaldehyde, p-chloro-, oxime
- J-501979
- QKWBTCRVPQHOMT-WEVVVXLNSA-N
- NSC-68354
- CS-W016247
- p-Chlorobenzaldoxime
- 4-Chlorbenzaldoxime
- Z49568332
- NSC-74
- AKOS000304360
- NSC65231
- 3717-24-6
- (Z)-4-Chloro-benzaldehyde oxime
- NSC-65231
- A824171
- SCHEMBL1505539
-
- MDL: MFCD00016412
- Inchi: 1S/C7H6ClNO/c8-7-3-1-6(2-4-7)5-9-10/h1-5,10H/b9-5+
- InChI Key: QKWBTCRVPQHOMT-WEVVVXLNSA-N
- SMILES: ClC1C=CC(/C=N/O)=CC=1
Computed Properties
- Exact Mass: 155.01400
- Monoisotopic Mass: 155.014
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 32.6A^2
Experimental Properties
- Density: 1.21
- Melting Point: 108-110°C
- Boiling Point: 233.2°Cat760mmHg
- Flash Point: 94.8°C
- Refractive Index: 1.55
- PSA: 32.59000
- LogP: 2.14810
Benzaldehyde,4-chloro-, oxime, [C(E)]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1133066-1g |
(E)-4-Chlorobenzaldehyde oxime |
3717-24-6 | 98% | 1g |
¥491.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1133066-5g |
(E)-4-Chlorobenzaldehyde oxime |
3717-24-6 | 98% | 5g |
¥1263.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1133066-25g |
(E)-4-Chlorobenzaldehyde oxime |
3717-24-6 | 98% | 25g |
¥3940.00 | 2024-05-16 |
Benzaldehyde,4-chloro-, oxime, [C(E)]- Related Literature
-
Diganta Baruah,Ujwal Pratim Saikia,Pallab Pahari,Dipak Kumar Dutta,Dilip Konwar RSC Adv. 2014 4 59338
-
Javad Safaei-Ghomi,Reihaneh Masoomi RSC Adv. 2014 4 2954
-
3. Configuration and conformation of acyl derivatives of hydroxylamine. Part 22. Hydroxamoyl chlorides. A revisionJorga Smolíková,Otto Exner,Gaetano Barbaro,Dante Macciantelli,Alessandro Dondoni J. Chem. Soc. Perkin Trans. 2 1980 1051
-
Katherine M. Digianantonio,Stephen A. Glover,Jennifer P. Johns,Adam A. Rosser Org. Biomol. Chem. 2011 9 4116
-
5. The stereochemistry of molecules containing the CCN group. Part IV. X-Ray determination of the molecular structure of N-p-tolyl-2,2-diphenylvinylideneamine and N-p-bromophenyl-2,2-diphenylvinylidenamineR. R. Naqvi,P. J. Wheatley J. Chem. Soc. A 1970 2053
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